Cas no 1446786-32-8 (methyl 1,3-dimethyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylate)

• Product Name: methyl 1,3-dimethyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylate
• CAS No: 1446786-32-8
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 4600360
• Update Time: 2025-06-26

methyl 1,3-dimethyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1,3-dimethyl-2-oxo-1,2,-dihydroquinoxaline-6-carboxylate
• 6-Quinoxalinecarboxylic acid, 1,2-dihydro-1,3-dimethyl-2-oxo-, methyl ester
• methyl 1,3-dimethyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylate

• Inchi： 1S/C12H12N2O3/c1-7-11(15)14(2)10-5-4-8(12(16)17-3)6-9(10)13-7/h4-6H,1-3H3
• InChI Key： FYUXVCIBMCSKLF-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(C(OC)=O)C=C2)N=C(C)C1=O

Additional information on methyl 1,3-dimethyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylate

Introduction to Methyl 1,3-dimethyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylate (CAS No. 1446786-32-8)

Methyl 1,3-dimethyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylate, identified by its CAS number 1446786-32-8, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the quinoxaline family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development.

The structure of methyl 1,3-dimethyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylate features a central quinoxaline core, which is a fused heterocyclic system consisting of a benzene ring and a pyrazine ring. This core structure is further functionalized with a methyl group at the 1 and 3 positions, an oxo group at the 2 position, and a carboxylate moiety at the 6 position. The presence of these functional groups contributes to the compound's unique chemical properties and reactivity.

In recent years, there has been growing interest in quinoxaline derivatives due to their demonstrated efficacy in various biological assays. Studies have shown that compounds within this class exhibit properties such as antimicrobial, anti-inflammatory, and anticancer activities. The specific modifications present in methyl 1,3-dimethyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylate are believed to enhance its binding affinity to biological targets, making it a promising candidate for further pharmacological investigation.

One of the most compelling aspects of methyl 1,3-dimethyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylate is its potential role in modulating enzyme activity. Quinoxaline derivatives have been reported to interact with enzymes involved in critical metabolic pathways. For instance, some derivatives have shown inhibitory effects on kinases and other enzymes implicated in cancer progression. The structural features of this compound suggest that it may be able to interfere with these enzymatic processes, thereby offering a novel therapeutic approach.

The synthesis of methyl 1,3-dimethyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methyl groups and the carboxylate moiety are particularly critical steps that must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, facilitating its use in downstream applications.

Recent research has also explored the pharmacokinetic properties of quinoxaline derivatives. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is essential for developing effective drug candidates. Preliminary studies on methyl 1,3-dimethyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylate indicate that it exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration. This finding is particularly exciting as it opens up possibilities for developing novel oral therapies based on this scaffold.

The potential applications of methyl 1,3-dimethyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylate extend beyond oncology. Researchers are investigating its use in treating inflammatory diseases and infectious disorders. The ability of quinoxaline derivatives to modulate immune responses makes them attractive candidates for developing immunomodulatory agents. Additionally, their antimicrobial properties could lead to the discovery of new treatments for resistant bacterial infections.

In conclusion, methyl 1,3-dimethyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylate (CAS No. 1446786-32-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new drugs targeting various diseases. As research in this field continues to evolve, we can expect further insights into the therapeutic applications of this fascinating compound.